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Compound of Interest

Compound Name:

4-

(Trifluoromethoxy)phenylhydrazine

hydrochloride

Cat. No.: B162796 Get Quote

CAS Number: 133115-72-7

This technical guide provides an in-depth overview of 4-(Trifluoromethoxy)phenylhydrazine
hydrochloride, a key organic building block utilized in the synthesis of various

pharmaceuticals and agrochemicals.[1] This document is intended for researchers, scientists,

and professionals in the field of drug development and medicinal chemistry, offering

comprehensive data on its properties, a detailed experimental protocol for its synthesis, and

essential safety information.

Chemical Properties and Data
4-(Trifluoromethoxy)phenylhydrazine hydrochloride is a white to pale brown crystalline

powder.[2] The trifluoromethoxy group significantly influences the molecule's electronic

properties, enhancing its utility as a synthetic intermediate.[1]
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Property Value Citations

CAS Number 133115-72-7

Molecular Formula C₇H₈ClF₃N₂O [3]

Molecular Weight 228.60 g/mol

Appearance
White to yellow to orange

powder/crystal

Melting Point 230 °C (decomposes)

Solubility Soluble in water. [2]

Purity Typically >98.0% (by GC)

InChI Key
KQXZVSQCMVKMBK-

UHFFFAOYSA-N

SMILES
Cl.NNC1=CC=C(OC(F)

(F)F)C=C1

Storage Conditions
Room temperature, under inert

gas (e.g., Argon or Nitrogen).
[2]

Sensitivity Air sensitive, hygroscopic.

Synthesis of 4-(Trifluoromethoxy)phenylhydrazine
Hydrochloride
The synthesis of 4-(Trifluoromethoxy)phenylhydrazine hydrochloride is typically achieved

through a two-step process involving the diazotization of 4-(trifluoromethoxy)aniline followed by

the reduction of the resulting diazonium salt. The following experimental protocol is an adapted

procedure based on the well-established synthesis of phenylhydrazine hydrochloride, providing

a reliable method for laboratory-scale preparation.[4]

Synthesis Workflow
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Step 1: Diazotization

Step 2: Reduction

4-(Trifluoromethoxy)aniline

Diazonium Salt Intermediate

 0-5 °C

Sodium Nitrite (NaNO₂) Hydrochloric Acid (HCl)

4-(Trifluoromethoxy)phenylhydrazine
Hydrochloride

 <10 °C

Stannous Chloride (SnCl₂)

Click to download full resolution via product page

A diagram illustrating the two-step synthesis of 4-(Trifluoromethoxy)phenylhydrazine
hydrochloride.

Experimental Protocol
Materials:

4-(Trifluoromethoxy)aniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Stannous Chloride Dihydrate (SnCl₂·2H₂O)

Ice

Water

Ethanol
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Procedure:

Step 1: Diazotization of 4-(Trifluoromethoxy)aniline

In a three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 4-

(trifluoromethoxy)aniline in a mixture of concentrated hydrochloric acid and water, cooled to

0-5 °C in an ice-salt bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the aniline solution.

Maintain the temperature of the reaction mixture below 5 °C throughout the addition.

After the complete addition of the sodium nitrite solution, continue stirring the mixture for an

additional 30 minutes at 0-5 °C to ensure the complete formation of the diazonium salt. The

resulting solution should be kept cold for the subsequent reduction step.

Step 2: Reduction of the Diazonium Salt

In a separate flask, prepare a solution of stannous chloride dihydrate in concentrated

hydrochloric acid. Cool this solution in an ice bath.

Slowly add the cold diazonium salt solution to the stannous chloride solution with vigorous

stirring. The temperature should be maintained below 10 °C during this addition.

A precipitate of 4-(Trifluoromethoxy)phenylhydrazine hydrochloride will form.

After the addition is complete, continue to stir the mixture for another 30 minutes.

Collect the precipitate by vacuum filtration and wash it with a small amount of cold water,

followed by cold ethanol to remove any impurities.

Dry the product under vacuum to obtain 4-(Trifluoromethoxy)phenylhydrazine
hydrochloride as a crystalline solid.

Note: This is an adapted protocol. Researchers should perform small-scale trials to optimize

reaction conditions.

Spectroscopic Data
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As of the last update, publicly available experimental ¹H NMR, ¹³C NMR, IR, and mass

spectrometry data for 4-(Trifluoromethoxy)phenylhydrazine hydrochloride are limited.

Researchers are advised to perform their own analytical characterization to confirm the identity

and purity of the synthesized compound.

Applications in Research and Development
4-(Trifluoromethoxy)phenylhydrazine hydrochloride is a valuable intermediate in the

synthesis of a variety of biologically active molecules.[1] Its primary applications are in:

Pharmaceutical Development: It serves as a crucial building block in the synthesis of novel

therapeutic agents, particularly in the development of anti-cancer drugs.[1] The

trifluoromethoxy group can enhance metabolic stability and binding affinity of the final drug

molecule.

Agrochemicals: This compound is used in the formulation of herbicides and fungicides.[1]

Materials Science: It can be utilized in the synthesis of advanced polymers and coatings.

Safety and Handling
4-(Trifluoromethoxy)phenylhydrazine hydrochloride is a hazardous substance and should

be handled with appropriate safety precautions in a well-ventilated fume hood.
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed.
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H312: Harmful in contact with skin.
P270: Do not eat, drink or smoke when using

this product.

H332: Harmful if inhaled.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H315: Causes skin irritation.
P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

H319: Causes serious eye irritation.
P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.

H335: May cause respiratory irritation.
P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P501: Dispose of contents/container to an

approved waste disposal plant.

Always consult the Safety Data Sheet (SDS) from the supplier before handling this chemical.

Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat, is

mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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